Cas no 88321-10-2 (1-Piperazinecarboxylicacid, 4-(4-amino-6,7,8-trimethoxy-2-quinazolinyl)-,2,3-dihydroxy-2-methylpropyl ester)

• Product name: 1-Piperazinecarboxylicacid, 4-(4-amino-6,7,8-trimethoxy-2-quinazolinyl)-,2,3-dihydroxy-2-methylpropyl ester
• CAS No: 88321-10-2
• MF: C₂₀H₂₉N₅O₇
• MW: 451.473564863205
• CID: 725235

1-Piperazinecarboxylicacid, 4-(4-amino-6,7,8-trimethoxy-2-quinazolinyl)-,2,3-dihydroxy-2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-(4-amino-6,7,8-trimethoxy-2-quinazolinyl)-,2,3-dihydroxy-2-methylpropyl ester
• (2,3-dihydroxy-2-methylpropyl) 4-(4-amino-6,7,8-trimethoxyquinazolin-2-yl)piperazine-1-carboxylate
• 1-hydroxytrimazosin

• Inchi： 1S/C20H29N5O7/c1-20(28,10-26)11-32-19(27)25-7-5-24(6-8-25)18-22-14-12(17(21)23-18)9-13(29-2)15(30-3)16(14)31-4/h9,26,28H,5-8,10-11H2,1-4H3,(H2,21,22,23)
• InChI Key： VEBRPYJKGGXNTN-UHFFFAOYSA-N
• SMILES： N1(C(OCC(O)(C)CO)=O)CCN(C2=NC(N)=C3C(=N2)C(OC)=C(OC)C(OC)=C3)CC1

Computed Properties

• Exact Mass: 451.207
• Monoisotopic Mass: 451.207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.368
• Boiling Point: 721.7°C at 760 mmHg
• Flash Point: 390.2°C
• Refractive Index: 1.622